Cas no 885273-02-9 (1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-)
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- is a specialized organic compound featuring an indole core substituted with a carbonitrile group at the 5-position and a 4-cyanophenyl moiety at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual nitrile functionality enhances reactivity in cross-coupling and cyclization reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its well-defined molecular architecture also supports its use in material science, particularly in the development of organic semiconductors and optoelectronic materials.
885273-02-9 structure
Product Name:1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-
CAS No:885273-02-9
MF:C16H9N3
MW:243.262762784958
MDL:MFCD04114710
CID:710964
PubChem ID:53407133
Update Time:2025-05-22
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-
- 1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile
- 1-(4-CYANOPHENYL)-1H-INDOLE-5-CARBONITRILE,
- 1-(4-cyanophenyl)indole-5-carbonitrile
- 1H-Indole-5-carbonitrile, 1-(4-cyanophenyl)-
- 1-(4-Cyanophenyl)-1H-indole-5-carbonitrile
- DTXSID00695793
- 885273-02-9
- SB39408
- DB-077483
- C16H9N3
-
- MDL: MFCD04114710
- Inchi: 1S/C16H9N3/c17-10-12-1-4-15(5-2-12)19-8-7-14-9-13(11-18)3-6-16(14)19/h1-9H
- InChI Key: PFNGEQDWIWTIAM-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(C#N)C=C2)C2=C(C=C(C#N)C=C2)C=C1
Computed Properties
- Exact Mass: 243.08000
- Monoisotopic Mass: 243.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 52.5A^2
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 394.7±38.0 °C(Predicted)
- PSA: 52.51000
- LogP: 3.37386
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146788-1g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95% | 1g |
$*** | 2023-03-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0007-1g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 96% | 1g |
15943.2CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0007-5g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 96% | 5g |
58345.32CNY | 2021-05-08 | |
| Chemenu | CM146788-1g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95% | 1g |
$669 | 2021-08-05 | |
| Alichem | A199009485-1g |
1-(4-Cyanophenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95% | 1g |
$622.08 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1293524-1g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95% | 1g |
$2160 | 2023-05-18 | |
| eNovation Chemicals LLC | Y1293524-5g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95% | 5g |
$7910 | 2023-05-18 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0007-1g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 96% | 1g |
¥16438.61 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 48R0007-5g |
1-(4-Cyano-phenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 96% | 5g |
¥60158.31 | 2025-04-11 | |
| Ambeed | A453609-1g |
1-(4-Cyanophenyl)-1H-indole-5-carbonitrile |
885273-02-9 | 95+% | 1g |
$593.0 | 2025-04-15 |
1H-Indole-5-carbonitrile,1-(4-cyanophenyl)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
885273-02-9 (1H-Indole-5-carbonitrile,1-(4-cyanophenyl)-) Related Products
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- 741255-64-1(BENZONITRILE, 4-[10-[4-(9H-CARBAZOL-9-YL)PHENYL]-9-ANTHRACENYL]-)
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